Cas no 946291-20-9 (1-cyclohexyl-3-{2-(2-methyl-1H-indol-3-yl)sulfonylethyl}urea)

• Product Name: 1-cyclohexyl-3-{2-(2-methyl-1H-indol-3-yl)sulfonylethyl}urea
• CAS No: 946291-20-9
• MF: C₁₈H₂₅N₃O₃S
• MW: 363.474403142929
• CID: 5844040
• PubChem ID: 16917995
• Update Time: 2025-05-22

1-cyclohexyl-3-{2-(2-methyl-1H-indol-3-yl)sulfonylethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-3-[2-[(2-methyl-1H-indol-3-yl)sulfonyl]ethyl]urea
• 1-cyclohexyl-3-{2-[(2-methyl-1H-indol-3-yl)sulfonyl]ethyl}urea
• F2369-0002
• 1-cyclohexyl-3-(2-((2-methyl-1H-indol-3-yl)sulfonyl)ethyl)urea
• 946291-20-9
• AKOS024643414
• 1-cyclohexyl-3-{2-(2-methyl-1H-indol-3-yl)sulfonylethyl}urea

• Inchi： 1S/C18H25N3O3S/c1-13-17(15-9-5-6-10-16(15)20-13)25(23,24)12-11-19-18(22)21-14-7-3-2-4-8-14/h5-6,9-10,14,20H,2-4,7-8,11-12H2,1H3,(H2,19,21,22)
• InChI Key： ODRSVHCBZNHPCM-UHFFFAOYSA-N
• SMILES： N(C1CCCCC1)C(NCCS(C1C2=C(NC=1C)C=CC=C2)(=O)=O)=O

Computed Properties

• Exact Mass: 363.16166284g/mol
• Monoisotopic Mass: 363.16166284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 99.4Ų

Additional information on 1-cyclohexyl-3-{2-(2-methyl-1H-indol-3-yl)sulfonylethyl}urea

Comprehensive Overview of 1-cyclohexyl-3-{2-(2-methyl-1H-indol-3-yl)sulfonylethyl}urea (CAS No. 946291-20-9)

The compound 1-cyclohexyl-3-{2-(2-methyl-1H-indol-3-yl)sulfonylethyl}urea (CAS No. 946291-20-9) is a specialized organic molecule that has garnered attention in pharmaceutical and biochemical research due to its unique structural features. This urea derivative incorporates a cyclohexyl group and a 2-methyl-1H-indol-3-yl sulfonylethyl moiety, making it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are particularly intrigued by its potential role in modulating biological pathways, though its exact mechanisms remain under investigation.

One of the key reasons for the growing interest in 1-cyclohexyl-3-{2-(2-methyl-1H-indol-3-yl)sulfonylethyl}urea is its structural similarity to compounds known for their bioactivity. The presence of the indole ring, a common scaffold in many natural products and pharmaceuticals, suggests possible interactions with enzymes or receptors. This has led to its exploration in areas such as kinase inhibition and signal transduction modulation, which are hot topics in current drug development. The sulfonyl group further enhances its potential as a versatile intermediate in synthetic chemistry.

From a chemical perspective, CAS No. 946291-20-9 exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol, which is advantageous for laboratory handling and formulation. Its molecular weight and logP value indicate reasonable bioavailability, a critical factor for preclinical studies. Researchers often inquire about its stability under various conditions, and preliminary data suggest it remains stable at room temperature when stored in a dry, dark environment, making it suitable for long-term research use.

The synthesis of 1-cyclohexyl-3-{2-(2-methyl-1H-indol-3-yl)sulfonylethyl}urea typically involves multi-step organic reactions, including sulfonylation and urea formation. These processes are of particular interest to synthetic chemists looking to develop novel derivatives with enhanced properties. Recent publications have highlighted its utility as a building block for more complex molecules, especially in the context of fragment-based drug design—a trending approach in modern medicinal chemistry.

In the pharmaceutical industry, there is increasing demand for compounds like 1-cyclohexyl-3-{2-(2-methyl-1H-indol-3-yl)sulfonylethyl}urea that can serve as key intermediates or probes for biological targets. Its potential applications span neurodegenerative diseases, inflammation, and oncology, aligning with current research priorities. For instance, the indole moiety is frequently associated with serotonin receptor modulation, a pathway relevant to neurological disorders. This connection has spurred further investigation into its pharmacological profile.

Market trends indicate a rising need for high-purity CAS No. 946291-20-9, driven by academic and industrial research. Suppliers are focusing on scalable synthesis methods to meet this demand while ensuring consistency in quality. Analytical techniques such as HPLC and NMR are routinely employed to verify the compound's purity, a critical factor for reproducibility in biological assays. Researchers frequently search for reliable sources of this material, emphasizing the importance of certified suppliers in the chemical industry.

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In conclusion, 1-cyclohexyl-3-{2-(2-methyl-1H-indol-3-yl)sulfonylethyl}urea represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its structural complexity and potential bioactivity make it a valuable tool for researchers exploring new therapeutic avenues. As the scientific community continues to uncover its properties and applications, this compound is poised to play a significant role in advancing biomedical research.